Cas no 1341313-39-0 (2-(methylamino)-4-(2-propyl-1H-imidazol-1-yl)butanamide)

• Product Name: 2-(methylamino)-4-(2-propyl-1H-imidazol-1-yl)butanamide
• CAS No: 1341313-39-0
• MF: C₁₁H₂₀N₄O
• MW: 224.302701950073
• CID: 6205982
• PubChem ID: 64153268
• Update Time: 2025-05-23

2-(methylamino)-4-(2-propyl-1H-imidazol-1-yl)butanamide Chemical and Physical Properties

Names and Identifiers

• 2-(methylamino)-4-(2-propyl-1H-imidazol-1-yl)butanamide
• 1341313-39-0
• EN300-1139978
• CS-0292671
• AKOS013471957

• Inchi： 1S/C11H20N4O/c1-3-4-10-14-6-8-15(10)7-5-9(13-2)11(12)16/h6,8-9,13H,3-5,7H2,1-2H3,(H2,12,16)
• InChI Key： QRZXCGLMLLUOSP-UHFFFAOYSA-N
• SMILES： O=C(C(CCN1C=CN=C1CCC)NC)N

Computed Properties

• Exact Mass: 224.16371127g/mol
• Monoisotopic Mass: 224.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 72.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(methylamino)-4-(2-propyl-1H-imidazol-1-yl)butanamide

Professional Introduction to Compound with CAS No. 1341313-39-0 and Product Name: 2-(methylamino)-4-(2-propyl-1H-imidazol-1-yl)butanamide

The compound identified by the CAS number 1341313-39-0 and the product name 2-(methylamino)-4-(2-propyl-1H-imidazol-1-yl)butanamide represents a significant advancement in the field of chemical and biomedical research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense interest among researchers focused on drug discovery and therapeutic development.

Chemically, 2-(methylamino)-4-(2-propyl-1H-imidazol-1-yl)butanamide is characterized by its complex structural framework, which integrates both aromatic and aliphatic moieties. The presence of a methylamino group at the second position and a 2-propyl-1H-imidazol-1-yl moiety at the fourth position contributes to its unique pharmacophoric properties. This structural configuration allows the compound to interact with biological targets in a highly specific manner, which is crucial for developing effective pharmaceutical agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions between 2-(methylamino)-4-(2-propyl-1H-imidazol-1-yl)butanamide and its potential biological targets. Studies have demonstrated that this compound exhibits significant binding affinity to certain enzymes and receptors, suggesting its potential as an inhibitor or modulator of various cellular processes. For instance, preliminary in vitro studies have indicated that it may interfere with the activity of enzymes involved in inflammation and immune response, making it a candidate for further exploration in the treatment of chronic inflammatory diseases.

The imidazole ring, a key structural feature of 2-(methylamino)-4-(2-propyl-1H-imidazol-1-yl)butanamide, has been widely recognized for its role in drug design due to its ability to form stable hydrogen bonds with biological targets. The propyl substituent at the 2-position of the imidazole ring further enhances the compound's solubility and bioavailability, which are critical factors for its pharmacological efficacy. Additionally, the butanamide moiety contributes to the compound's stability and metabolic profile, ensuring prolonged activity within biological systems.

In light of these properties, researchers have been exploring 2-(methylamino)-4-(2-propyl-1H-imidazol-1-yl)butanamide as a potential lead compound for developing novel therapeutic agents. Its unique structural features and demonstrated biological activity make it an attractive candidate for further preclinical and clinical investigations. Specifically, ongoing studies are focusing on evaluating its efficacy in models of inflammation, pain management, and neurodegenerative disorders. The results of these studies are expected to provide valuable insights into the compound's mechanism of action and its potential as a therapeutic intervention.

The synthesis of 2-(methylamino)-4-(2-propyl-1H-imidazol-1-yl)butanamide has also been optimized to ensure high yield and purity, which are essential for pharmaceutical applications. Advanced synthetic methodologies have been employed to streamline the production process while maintaining the integrity of the compound's structural features. These efforts have resulted in scalable synthetic routes that can be adapted for industrial production, paving the way for large-scale manufacturing if further clinical trials demonstrate its therapeutic potential.

From a regulatory perspective, ensuring compliance with Good Manufacturing Practices (GMP) is crucial for advancing 2-(methylamino)-4-(2-propyl-1H-imidazol-1-yl)butanamide through clinical development. Regulatory agencies require rigorous documentation of synthesis, quality control, and stability data to support the safety and efficacy of new drug candidates. Collaborative efforts between academic institutions and pharmaceutical companies are essential to meet these regulatory demands while accelerating the development pipeline.

The interdisciplinary nature of research involving 2-(methylamino)-4-(2-propyl-1H-imidazol-1-yl)butanamide underscores its significance in bridging chemical biology with clinical medicine. By integrating insights from chemistry, pharmacology, and computational biology, researchers can uncover novel therapeutic strategies that leverage the unique properties of this compound. Such collaborative approaches are likely to yield innovative treatments for a wide range of diseases where current therapies are limited or inadequate.

In conclusion, 1341313-39-0 (CAS number) represents a structurally complex and biologically active molecule with significant potential in pharmaceutical development. The product name 2-(methylamino)-4-(2-propyl-1H-imidazol-1-yb-butanamide) highlights its distinctive chemical features that contribute to its pharmacological profile. Ongoing research efforts are focused on elucidating its mechanism of action, optimizing its synthesis, and evaluating its therapeutic efficacy in preclinical models. If future studies confirm its clinical promise, this compound could emerge as a valuable addition to the arsenal of drugs used to treat various human diseases.